Cas no 1221188-44-8 (4-(trifluoromethyl)-2-Thiazolecarbonitrile)

• Product Name: 4-(trifluoromethyl)-2-Thiazolecarbonitrile
• CAS No: 1221188-44-8
• MF: C₅HF₃N₂S
• MW: 178.135049581528
• CID: 1102179
• PubChem ID: 59533434
• Update Time: 2025-06-09

4-(trifluoromethyl)-2-Thiazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)-2-Thiazolecarbonitrile
• 4-trifluoromethyl-thiazole-2-carbonitrile
• SCHEMBL3302782
• 1221188-44-8
• 4-(Trifluoromethyl)thiazole-2-carbonitrile
• DB-349543

• Inchi： 1S/C5HF3N2S/c6-5(7,8)3-2-11-4(1-9)10-3/h2H
• InChI Key： CYPNQOIUZAMYBW-UHFFFAOYSA-N
• SMILES： S1C(C#N)=NC(=C1)C(F)(F)F

Computed Properties

• Exact Mass: 177.98125370g/mol
• Monoisotopic Mass: 177.98125370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(trifluoromethyl)-2-Thiazolecarbonitrile

Research Brief on 4-(Trifluoromethyl)-2-Thiazolecarbonitrile (CAS: 1221188-44-8): Recent Advances and Applications in Chemical Biology and Medicine

4-(Trifluoromethyl)-2-thiazolecarbonitrile (CAS: 1221188-44-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This thiazole derivative, characterized by its trifluoromethyl and cyano functional groups, exhibits unique physicochemical properties that make it a valuable scaffold for the development of bioactive molecules. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutics targeting various diseases, including infectious diseases, cancer, and neurological disorders.

One of the most notable advancements in the application of 4-(trifluoromethyl)-2-thiazolecarbonitrile is its role in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. Researchers have utilized this compound as a building block to design potent and selective kinase inhibitors, leveraging its ability to form hydrogen bonds and hydrophobic interactions with target proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this thiazole derivative into a series of inhibitors targeting the epidermal growth factor receptor (EGFR), a well-known oncogenic driver in non-small cell lung cancer (NSCLC).

In addition to its applications in oncology, 4-(trifluoromethyl)-2-thiazolecarbonitrile has shown promise in the field of antimicrobial drug development. The trifluoromethyl group enhances the lipophilicity of the compound, facilitating its penetration into bacterial cell membranes. A recent study highlighted its use in the synthesis of novel antibiotics effective against multidrug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study, published in Bioorganic & Medicinal Chemistry Letters, reported that derivatives of this compound exhibited potent inhibitory activity against bacterial DNA gyrase, a validated target for antibacterial therapy.

Another emerging area of research involves the use of 4-(trifluoromethyl)-2-thiazolecarbonitrile in the design of agrochemicals. The compound's stability and bioactivity make it a promising candidate for the development of new pesticides and herbicides. Recent patents filed by major agrochemical companies have disclosed the incorporation of this thiazole derivative into formulations aimed at controlling pests and weeds with improved efficacy and environmental safety profiles.

Despite its potential, challenges remain in the large-scale synthesis and optimization of 4-(trifluoromethyl)-2-thiazolecarbonitrile-based compounds. Researchers are actively investigating greener synthetic routes and more efficient purification methods to address these issues. Advances in flow chemistry and catalytic processes have shown promise in overcoming some of these hurdles, as reported in a 2024 study in Organic Process Research & Development.

In conclusion, 4-(trifluoromethyl)-2-thiazolecarbonitrile (CAS: 1221188-44-8) represents a versatile and valuable scaffold in chemical biology and medicinal chemistry. Its applications span across multiple therapeutic areas, including oncology, infectious diseases, and agrochemicals. Ongoing research efforts are focused on optimizing its synthetic accessibility and expanding its utility in drug discovery. As the field continues to evolve, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and agrochemicals.